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Compound of Interest

Compound Name: 10-Hydroxydihydroperaksine

Cat. No.: B15589926

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

10-Hydroxydihydroperaksine is a natural alkaloid compound isolated from the herbs of

Rauvolfia verticillata[1]. As a complex heterocyclic molecule, understanding its solubility in

various solvents is fundamental for a wide range of research and development applications,

including pharmacological screening, formulation development, and in vitro/in vivo studies.

These application notes provide a summary of known solubility characteristics and a general

protocol for determining the empirical solubility of 10-Hydroxydihydroperaksine in a

laboratory setting.
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Property Value Reference

CAS Number 451478-47-0 [1][2][3]

Molecular Formula C19H24N2O3 [1]

Molecular Weight 328.4 g/mol [1]

Appearance Powder [1]

Purity >98% [1]

Qualitative Solubility Data
Quantitative solubility data for 10-Hydroxydihydroperaksine is not readily available in

published literature. However, chemical suppliers indicate its solubility in several common

organic solvents. This information is crucial for preparing stock solutions and conducting

experiments.

Solvent Qualitative Solubility Notes

Dimethyl Sulfoxide (DMSO) Soluble

A common solvent for creating

high-concentration stock

solutions for biological assays.

Often available pre-dissolved

at 10 mM.[3]

Chloroform Soluble [3]

Dichloromethane Soluble [3]

Ethyl Acetate Soluble [3]

Acetone Soluble [3]

It is important to note that while the compound is listed as "soluble," the exact concentration at

which it is soluble is not specified. Therefore, empirical determination is recommended for

specific applications.
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Experimental Protocol: Determination of Solubility
using the Shake-Flask Method
This protocol outlines a general procedure for determining the solubility of 10-
Hydroxydihydroperaksine in a solvent of interest.

Objective: To determine the approximate solubility of 10-Hydroxydihydroperaksine in a given

solvent at a specific temperature.

Materials:

10-Hydroxydihydroperaksine powder

Solvent of interest (e.g., DMSO, Ethanol, Phosphate-Buffered Saline)

Microcentrifuge tubes or small glass vials

Vortex mixer

Thermostatic shaker or incubator

Analytical balance

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Syringe filters (0.22 µm)

Procedure:

Preparation of Supersaturated Solutions:

Add an excess amount of 10-Hydroxydihydroperaksine powder to a pre-weighed

microcentrifuge tube or vial. An excess is necessary to ensure that the solution reaches

saturation.

Add a known volume of the desired solvent to the tube.

Tightly seal the tube to prevent solvent evaporation.
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Equilibration:

Place the tube in a thermostatic shaker set to the desired temperature (e.g., 25°C or

37°C).

Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium

is reached. The solution should have visible solid material at the bottom.

Separation of Undissolved Solid:

After equilibration, centrifuge the tube at high speed (e.g., 10,000 x g) for 10-15 minutes to

pellet the undissolved solid.

Carefully collect the supernatant without disturbing the pellet.

Filtration (Optional but Recommended):

Filter the supernatant through a 0.22 µm syringe filter to remove any remaining fine

particles. This step is crucial for accurate concentration measurement.

Quantification:

Prepare a series of dilutions of the clear, saturated solution.

Determine the concentration of 10-Hydroxydihydroperaksine in the diluted samples

using a suitable analytical method:

UV-Vis Spectrophotometry: If the compound has a distinct chromophore, create a

standard curve using known concentrations to determine the unknown concentration.

HPLC: This is the preferred method for its accuracy and specificity. Develop a method to

separate and quantify the compound, and calculate the concentration based on a

standard curve.

Calculation of Solubility:

Calculate the concentration in the original saturated solution, taking into account the

dilution factors. The resulting value is the solubility of 10-Hydroxydihydroperaksine in
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that solvent at the specified temperature. Express the solubility in units such as mg/mL or

molarity.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility.
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Caption: Workflow for determining the solubility of 10-Hydroxydihydroperaksine.
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Signaling Pathways and Logical Relationships
As 10-Hydroxydihydroperaksine is a natural product, its mechanism of action and interaction

with signaling pathways may be a key area of investigation. The following diagram illustrates a

hypothetical workflow for investigating the impact of this compound on a generic signaling

pathway.
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Caption: Logical workflow for investigating cellular effects.
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For optimal stability, 10-Hydroxydihydroperaksine powder should be stored at 2-8°C, tightly

sealed.[3] If preparing stock solutions in advance, it is recommended to store them as aliquots

in tightly sealed vials at -20°C for up to two weeks.[3] Before use, allow the product to

equilibrate to room temperature for at least one hour prior to opening the vial.[3]

Disclaimer: This information is for research use only. The solubility and stability of 10-
Hydroxydihydroperaksine may vary depending on the specific experimental conditions,

including solvent purity, temperature, and pH. It is recommended to perform preliminary tests to

confirm solubility and stability in your system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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